Cas no 62685-94-3 (Octanediamide, 2-ethyl-N,N'-diphenyl-)

• Product Name: Octanediamide, 2-ethyl-N,N'-diphenyl-
• CAS No: 62685-94-3
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 435258
• PubChem ID: 71383822
• Update Time: 2025-04-19

Octanediamide, 2-ethyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Octanediamide, 2-ethyl-N,N'-diphenyl-
• 2-ethyl-N,N'-diphenyloctanediamide
• DTXSID70806112
• 2-Ethyl-N~1~,N~8~-diphenyloctanediamide
• 62685-94-3

• Inchi： 1S/C22H28N2O2/c1-2-18(22(26)24-20-15-9-5-10-16-20)12-6-3-11-17-21(25)23-19-13-7-4-8-14-19/h4-5,7-10,13-16,18H,2-3,6,11-12,17H2,1H3,(H,23,25)(H,24,26)
• InChI Key： XTVFMAGBADLCLQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCCCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.21524
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2